Cas no 1361528-55-3 (6-(2,3,4-Trichlorophenyl)picolinic acid)

• Product Name: 6-(2,3,4-Trichlorophenyl)picolinic acid
• CAS No: 1361528-55-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4967263
• Update Time: 2025-06-10

6-(2,3,4-Trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,4-Trichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-7-5-4-6(10(14)11(7)15)8-2-1-3-9(16-8)12(17)18/h1-5H,(H,17,18)
• InChI Key： ZMQJRQGBWAYYNZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC=C(C(=O)O)N=1)Cl)Cl

Computed Properties

• Exact Mass: 300.946412 g/mol
• Monoisotopic Mass: 300.946412 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2
• Molecular Weight: 302.5

Additional information on 6-(2,3,4-Trichlorophenyl)picolinic acid

Introduction to 6-(2,3,4-Trichlorophenyl)picolinic acid (CAS No. 1361528-55-3)

6-(2,3,4-Trichlorophenyl)picolinic acid (CAS No. 1361528-55-3) is a synthetic organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a picolinic acid moiety substituted with a 2,3,4-trichlorophenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 6-(2,3,4-Trichlorophenyl)picolinic acid is C₁₃H₇Cl₃N₂O₂, and its molecular weight is approximately 310.5 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and condensation steps. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for its production.

In terms of physical properties, 6-(2,3,4-Trichlorophenyl)picolinic acid is a white to off-white crystalline solid at room temperature. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings and formulations.

The biological activity of 6-(2,3,4-Trichlorophenyl)picolinic acid has been the subject of extensive research. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug discovery. For instance, it has been reported to inhibit the activity of certain kinases and proteases, which are key targets in the treatment of various diseases such as cancer and inflammatory disorders.

In the context of cancer research, 6-(2,3,4-Trichlorophenyl)picolinic acid has demonstrated significant antiproliferative effects on several cancer cell lines. These effects are attributed to its ability to disrupt cell cycle progression and induce apoptosis. Additionally, the compound has shown selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable property for potential therapeutic agents.

Beyond its anticancer properties, 6-(2,3,4-Trichlorophenyl)picolinic acid has also been explored for its anti-inflammatory potential. In vitro studies have indicated that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 6-(2,3,4-Trichlorophenyl)picolinic acid have also been investigated to assess its suitability as a therapeutic agent. Preliminary studies suggest that it has favorable absorption and distribution profiles when administered orally or intravenously. However, further research is needed to optimize its bioavailability and minimize potential side effects.

In addition to its direct biological activities, 6-(2,3,4-Trichlorophenyl)picolinic acid has been used as a building block in the synthesis of more complex molecules with enhanced therapeutic potential. For example, it has been incorporated into prodrugs designed to improve drug delivery and target specificity. These prodrugs have shown improved efficacy in preclinical models of various diseases.

The safety profile of 6-(2,3,4-Trichlorophenyl)picolinic acid is an important consideration for its development as a pharmaceutical agent. Toxicological studies have generally shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new compound entering clinical trials, comprehensive safety assessments are essential to ensure patient safety.

In conclusion, 6-(2,3,4-Trichlorophenyl)picolinic acid (CAS No. 1361528-55-3) is a multifaceted compound with promising applications in both basic research and drug development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and potential therapeutic use. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical applications.